4-ethylsulfanyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-ethylsulfanyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide” is a sulfonamide . It has a complex structure with a molecular formula of C25H24N4O5S . The compound is available for purchase from certain chemical suppliers.
Synthesis Analysis
While specific synthesis methods for this compound were not found, general methods for the synthesis of similar benzamide derivatives involve the condensation of carboxylic acids and amines . Another method involves the reaction of cyanoketene dithioacetal with substituted cyanohydrazides .Molecular Structure Analysis
The molecular structure of this compound includes several functional groups, including an ethylsulfanyl group, a methoxyphenyl group, an oxadiazol group, and a benzamide group . The InChI code for this compound is InChI=1S/C25H24N4O5S/c1-3-29(17-18-9-5-4-6-10-18)35(31,32)20-15-13-19(14-16-20)23(30)26-25-28-27-24(34-25)21-11-7-8-12-22(21)33-2/h4-16H,3,17H2,1-2H3,(H,26,28,30) .Physical And Chemical Properties Analysis
The compound has a net charge of 0, an average mass of 492.549, and a mono-isotopic mass of 492.14674 .Scientific Research Applications
Synthesis and Antibacterial Activity
Research has demonstrated the synthesis and antibacterial activity of novel 1,3,4-oxadiazole derivatives, including compounds structurally related to 4-ethylsulfanyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide. These compounds are synthesized through various chemical reactions, highlighting the versatility of 1,3,4-oxadiazole derivatives in creating biologically active molecules. The synthesized compounds have been tested for their antibacterial efficacy, showing potential as novel antibacterial agents (А. А. Aghekyan et al., 2020).
Corrosion Inhibition
Another significant application is in the field of corrosion inhibition. 1,3,4-oxadiazole derivatives have been evaluated for their ability to inhibit corrosion, particularly for mild steel in sulfuric acid environments. These studies involve assessing the efficiency of these compounds as corrosion inhibitors, their adsorption characteristics, and the thermodynamic parameters associated with their action, offering insights into their protective capabilities and mechanisms (P. Ammal et al., 2018).
Anticancer Evaluation
The anticancer potential of 1,3,4-oxadiazole derivatives has also been explored, with some compounds exhibiting moderate to excellent activity against various cancer cell lines. This suggests the potential utility of these compounds in developing new anticancer therapies. The research includes the design, synthesis, and evaluation of these compounds' efficacy against different types of cancer, providing a foundation for further exploration in anticancer drug development (B. Ravinaik et al., 2021).
Antimicrobial and Antidiabetic Screening
Further studies have synthesized novel 1,3,4-oxadiazole derivatives with antimicrobial and antidiabetic properties. These compounds have been evaluated for their antimicrobial activities against various microorganisms and screened for their antidiabetic potential, indicating their broad applicative potential in treating and managing microbial infections and diabetes (J. Lalpara et al., 2021).
Future Directions
properties
IUPAC Name |
4-ethylsulfanyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c1-3-25-13-10-8-12(9-11-13)16(22)19-18-21-20-17(24-18)14-6-4-5-7-15(14)23-2/h4-11H,3H2,1-2H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQILXAINZMQNAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.